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Compound of Interest

Compound Name: 7-Amino-2-methylchromone

CAS No.: 30779-70-5

Cat. No.: B1586971

Get Quote

Introduction & Critical Disambiguation
7-Amino-2-methylchromone (7-AMC-2) is a pharmacologically active benzopyran-4-one

derivative, currently investigated as an anticancer agent, acetylcholinesterase (AChE) inhibitor,

and fluorescent probe scaffold.

CRITICAL WARNING: This compound is frequently confused with 7-Amino-4-methylcoumarin

(Coumarin 120), the standard fluorogenic leaving group for protease assays (e.g., Caspase-3

assays). These are structural isomers with significantly different spectral properties and

retention times.
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Feature
7-Amino-2-methylchromone

(Target)
7-Amino-4-methylcoumarin

(Common Reporter)

Core Structure
Chromone (1-benzopyran-4-

one)

Coumarin (1-benzopyran-2-

one)

CAS Number 30779-70-5 1604-28-0

Primary Use
Drug Candidate (AChE

Inhibitor), Probe Synthesis

Protease/Peptidase Substrate

Leaving Group

Fluorescence Solvatochromic (Blue-Green) Blue (Ex 350 nm / Em 450 nm)

This guide focuses exclusively on the quantification of the 2-methylchromone isomer for

pharmacokinetic (PK) studies, purity analysis, and solubility profiling.

Physicochemical Properties & Handling[1]
Molecular Weight: 175.18 g/mol [1]

Formula: C₁₀H₉NO₂

Solubility: Highly soluble in DMSO and DMF; sparingly soluble in pure water.

pKa: The amino group exhibits a pKa ~2.5–3.0 (weak base), while the chromone ring oxygen

can be protonated in strong acids.

Spectral Behavior: Exhibits significant solvatochromism.[2] Fluorescence intensity and

maxima shift depending on solvent polarity and pH.

Reagent Preparation
Stock Solution (10 mM): Dissolve 1.75 mg of 7-Amino-2-methylchromone in 1.0 mL of

anhydrous DMSO. Vortex until clear. Store at -20°C in amber vials (light sensitive).

Working Standard: Dilute the Stock Solution into the mobile phase (for HPLC) or assay

buffer (for fluorescence) immediately prior to use. Avoid storing dilute aqueous solutions >4

hours due to potential hydrolysis or adsorption.
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Method A: HPLC-UV/Fluorescence Quantification
This is the Gold Standard method for purity determination and quantification in complex

matrices (e.g., plasma, cell lysates).

Chromatographic Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Kinetex),

3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Formic Acid (improves peak shape of the amine).

Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

Flow Rate: 1.0 mL/min.

Temperature: 30°C.

Injection Volume: 10 µL.

Gradient Profile
Time (min) % Mobile Phase B Description

0.0 5% Equilibration

2.0 5%
Isocratic Hold (Elute polar

impurities)

10.0 60% Linear Gradient

12.0 95% Wash

12.1 5% Re-equilibration

15.0 5% End Run

Detection Settings
UV/Vis: Monitor at 254 nm (aromatic ring) and 330 nm (conjugation band).
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Fluorescence (Optional but recommended for sensitivity):

Excitation: 340 nm

Emission: 460 nm (Verify maxima in your specific mobile phase).

Protocol: Generation of Standard Curve
Prepare a 1 mM intermediate standard in 50:50 Water:ACN.

Prepare serial dilutions: 100 µM, 50 µM, 25 µM, 10 µM, 5 µM, 1 µM, and 0.1 µM.

Inject in triplicate.

Plot Peak Area vs. Concentration.

Acceptance Criteria: Linearity

; %RSD of triplicates < 2%.

Method B: Microplate Fluorescence Assay
This method is suitable for high-throughput solubility screening or rapid concentration checks in

clean buffers.

Spectral Scan (Mandatory Step)
Due to solvatochromism, you must determine the optimal Ex/Em for your specific buffer.

Dilute stock to 10 µM in your assay buffer (e.g., PBS pH 7.4).

Perform an Excitation Scan (Emission fixed at 500 nm).

Perform an Emission Scan (Excitation fixed at peak from step 2).

Typical values: Ex ~340-360 nm / Em ~450-500 nm.

Assay Protocol
Plate Type: Black 96-well flat-bottom polystyrene plates (prevents cross-talk).
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Blank: Load 100 µL of assay buffer into columns 1 and 12.

Standards: Load 100 µL of serial dilutions (0.1 µM – 50 µM) in duplicate.

Samples: Load 100 µL of unknown samples.

Read: Measure fluorescence (Gain = 50 or "Auto").

Calculation:

Visual Workflows (Graphviz)
Figure 1: Analytical Decision Matrix
This diagram guides the user in selecting the correct method and avoiding isomer confusion.
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Start: Quantify 7-Amino-2-methylchromone

Check CAS Number
Is it 30779-70-5?

STOP: You likely have
7-Amino-4-methylcoumarin (AMC)

(Protease Substrate)

No (CAS 1604-28-0)

Confirmed: 7-Amino-2-methylchromone
(Drug Candidate/Probe)

Yes

What is the Sample Matrix?

Complex (Plasma, Lysate, Media) Simple (Buffer, DMSO, Water)

Method A: HPLC-UV/FLD
(Separation Required)

Method B: Fluorescence Plate Reader
(Direct Measurement)

Click to download full resolution via product page

Caption: Decision tree ensuring correct isomer identification and method selection based on

sample complexity.

Figure 2: HPLC Quantification Workflow
Detailed logic for Method A.

Sample Prep
(Protein Precipitation if Plasma)

Injection (10 µL)
C18 Column

Gradient Elution
5% -> 95% ACN

Dual Detection
UV: 254nm | FLD: Ex340/Em460

Data Analysis
Integrate Peak @ ~7-9 min
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Caption: Step-by-step workflow for HPLC-based quantification of 7-Amino-2-
methylchromone.

Troubleshooting & Causality
Problem Probable Cause Corrective Action

Non-linear Standard Curve

Inner Filter Effect (IFE): At high

concentrations (>50 µM), the

molecule absorbs its own

excitation light.

Dilute samples to <20 µM. Use

a shorter pathlength (low-

volume plate) if dilution is

impossible.

High Background

Fluorescence

Raman Scattering or Plastic

Autofluorescence: Common in

UV excitation (<350 nm).

Use a 400 nm cutoff filter on

the emission side. Ensure

black plates are used, not

clear ones.

Peak Tailing (HPLC)

Silanol Interaction: The amine

group interacts with free

silanols on the silica column.

Ensure Mobile Phase contains

0.1% Formic Acid or TFA to

suppress silanol ionization.

Signal Drift

Photobleaching: 7-

aminochromones can be light-

sensitive.

Keep stock and samples in

amber tubes. Minimize

exposure to ambient light

during prep.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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